Cas no 156363-62-1 (1-tert-butyl 4-methyl 3,5-dimethyl-1H-pyrazole-1,4-dicarboxylate)

• Product Name: 1-tert-butyl 4-methyl 3,5-dimethyl-1H-pyrazole-1,4-dicarboxylate
• CAS No: 156363-62-1
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 5638474
• PubChem ID: 14980769
• Update Time: 2025-10-28

1-tert-butyl 4-methyl 3,5-dimethyl-1H-pyrazole-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28262805
• 1-tert-butyl 4-methyl 3,5-dimethyl-1H-pyrazole-1,4-dicarboxylate
• 156363-62-1

• Inchi： 1S/C12H18N2O4/c1-7-9(10(15)17-6)8(2)14(13-7)11(16)18-12(3,4)5/h1-6H3
• InChI Key： DOELIGPKIUSSKD-UHFFFAOYSA-N
• SMILES： O(C(N1C(C)=C(C(=O)OC)C(C)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.12665706g/mol
• Monoisotopic Mass: 254.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.4Ų

Additional information on 1-tert-butyl 4-methyl 3,5-dimethyl-1H-pyrazole-1,4-dicarboxylate

Introduction to 1-tert-butyl 4-methyl 3,5-dimethyl-1H-pyrazole-1,4-dicarboxylate (CAS No. 156363-62-1)

1-tert-butyl 4-methyl 3,5-dimethyl-1H-pyrazole-1,4-dicarboxylate, with the chemical formula C₁₂H₁₈N₂O₄, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural properties and potential applications. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and industrial utility. The presence of multiple substituents, including tert-butyl, methyl, and dimethyl groups, contributes to its complex molecular architecture and influences its reactivity and functionality.

The CAS number 156363-62-1 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. Pyrazole derivatives are known for their role as intermediates in the synthesis of various pharmacologically active molecules. The specific arrangement of functional groups in 1-tert-butyl 4-methyl 3,5-dimethyl-1H-pyrazole-1,4-dicarboxylate makes it a promising candidate for further exploration in drug discovery and material science applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. Pyrazole-based molecules have been extensively studied for their potential as anti-inflammatory, antimicrobial, and anticancer agents. The structural features of 1-tert-butyl 4-methyl 3,5-dimethyl-1H-pyrazole-1,4-dicarboxylate, particularly the presence of carboxylate groups at the 1 and 4 positions, suggests that it may exhibit significant interactions with biological targets. These interactions could be exploited to develop new therapeutic strategies.

The synthesis of 1-tert-butyl 4-methyl 3,5-dimethyl-1H-pyrazole-1,4-dicarboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group at the 1-position enhances the lipophilicity of the molecule, which can improve its membrane permeability—a crucial factor for drug bioavailability. Additionally, the methyl groups at the 4-position and dimethyl groups at the 3-position contribute to steric hindrance, which can modulate binding affinity to biological targets.

One of the most exciting aspects of this compound is its potential application in materials science. Pyrazole derivatives have been explored as ligands in coordination chemistry due to their ability to form stable complexes with metal ions. These complexes can exhibit unique electronic and optical properties, making them valuable in catalysis, sensors, and luminescent materials. The specific functionalization of 1-tert-butyl 4-methyl 3,5-dimethyl-1H-pyrazole-1,4-dicarboxylate may enable it to serve as an effective ligand for designing novel metal complexes with tailored properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. By leveraging molecular modeling techniques, scientists have been able to identify potential binding pockets on biological targets and design molecules that are more likely to interact effectively. The structural complexity of 1-tert-butyl 4-methyl 3,5-dimethyl-1H-pyrazole-1,4-dicarboxylate makes it an attractive candidate for such studies.

The carboxylate groups in this compound are particularly interesting from a chemical perspective. They can participate in hydrogen bonding interactions with polar residues on biological targets, enhancing binding affinity. Furthermore, these groups can be further functionalized through esterification or amidation reactions to introduce additional biological activity or improve solubility. Such modifications could lead to the development of novel derivatives with enhanced therapeutic potential.

In conclusion,1-tert-butyl 4-methyl 3,5-dimethyl-1H-pyrazole-1,4-dicarboxylate represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and potential for further functionalization make it a valuable asset for researchers exploring new chemical entities. As our understanding of molecular interactions continues to evolve，this compound is likely to play a significant role in future research endeavors.